Cas no 40309-49-7 (3-hydroxy-5-methylhexanoic acid)

3-hydroxy-5-methylhexanoic acid Properties

Names and Identifiers

• Hexanoic acid,3-hydroxy-5-methyl-
• 3-hydroxy-5-methylhexanoic acid
• 3-hydroxy-5-methyl-hexanoic acid
• 40309-49-7
• NS-01119
• 3-Hydroxyisoheptanoic acid
• SCHEMBL667024
• D96477
• MFCD16300811
• AKOS011682376
• 3-Hydroxyisoheptanoate
• NS00125235
• EN300-1296859
• DTXSID80865992
• 3-Hydroxy-5-methylhexanoate
• CHEBI:165406
• Hexanoic acid, 3-hydroxy-5-methyl-
• +Expand

• MDL： MFCD16300811
• InChIKey： SCAWECGFPWPHAR-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O3/c1-5(2)3-6(8)4-7(9)10/h5-6,8H,3-4H2,1-2H3,(H,9,10)
• SMILES： OC(CC(C)C)CC(O)=O

Computed Properties

• Exact Mass: 146.094294304g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 146.094294304g/mol
• Heavy Atom Count: 10
• Complexity: 109
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 57.5Ų